Cas no 332021-06-4 (1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine)

1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-((2,5-DIMETHOXYPHENYL)SULFONYL)-4-PHENYLPIPERAZINE
- 1-[(2,5-dimethoxyphenyl)sulfonyl]-4-phenylpiperazine
- 1-(2,5-dimethoxybenzenesulfonyl)-4-phenylpiperazine
- 1-(2,5-Dimethoxy-benzenesulfonyl)-4-phenyl-piperazine
- CBMicro_033575
- Oprea1_471592
- Oprea1_684280
- MLS001209704
- HMS2838D10
- STK229375
- SMR000515388
- BAS 00804305
- ST058806
- 1-(2,5-dimethoxyphenyl)sulfonyl-4-pheny
- 1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine
-
- MDL: MFCD01173057
- Inchi: 1S/C18H22N2O4S/c1-23-16-8-9-17(24-2)18(14-16)25(21,22)20-12-10-19(11-13-20)15-6-4-3-5-7-15/h3-9,14H,10-13H2,1-2H3
- InChI Key: KGHFXHUZJZACIC-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=CC=1OC)OC)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 362.13
- Monoisotopic Mass: 362.13
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.5
1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Key Organics Ltd | MS-8139-20MG |
1-(2,5-dimethoxybenzenesulfonyl)-4-phenylpiperazine |
332021-06-4 | >90% | 20mg |
£76.00 | 2023-04-20 | |
Key Organics Ltd | MS-8139-10MG |
1-(2,5-dimethoxybenzenesulfonyl)-4-phenylpiperazine |
332021-06-4 | >90% | 10mg |
£63.00 | 2025-02-09 | |
TRC | D170830-2.5mg |
1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine |
332021-06-4 | 2.5mg |
$ 155.00 | 2022-06-05 | ||
abcr | AB163391-10 g |
1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine |
332021-06-4 | 10g |
€482.50 | 2023-05-08 | ||
Key Organics Ltd | MS-8139-5MG |
1-(2,5-dimethoxybenzenesulfonyl)-4-phenylpiperazine |
332021-06-4 | >90% | 5mg |
£46.00 | 2025-02-09 | |
abcr | AB163391-5g |
1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine; . |
332021-06-4 | 5g |
€377.50 | 2024-06-10 | ||
abcr | AB163391-1 g |
1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine |
332021-06-4 | 1g |
€211.30 | 2023-05-08 | ||
Key Organics Ltd | MS-8139-1MG |
1-(2,5-dimethoxybenzenesulfonyl)-4-phenylpiperazine |
332021-06-4 | >90% | 1mg |
£37.00 | 2025-02-09 | |
TRC | D170830-1mg |
1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine |
332021-06-4 | 1mg |
$ 80.00 | 2022-06-05 | ||
abcr | AB163391-10g |
1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine; . |
332021-06-4 | 10g |
€482.50 | 2024-06-10 |
1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine Related Literature
-
Michael Bachmann,Olivier Blacque,Koushik Venkatesan Dalton Trans., 2015,44, 10003-10013
-
Ayako Oyane,Hiroko Araki,Yu Sogo,Atsuo Ito CrystEngComm, 2013,15, 4994-4997
-
Eugene P. Petrov,Rafayel Petrosyan,Petra Schwille Soft Matter, 2012,8, 7552-7555
-
Eun Ji Park,Jong Ki Sim,Myung-Geun Jeong,Hyun Ook Seo,Young Dok Kim RSC Adv., 2013,3, 12571-12576
Additional information on 1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine
1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine: A Comprehensive Overview
The compound 1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine, with CAS No. 332021-06-4, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperazine ring with a sulfonyl group attached to a 2,5-dimethoxyphenyl moiety. The combination of these functional groups imparts distinctive chemical properties and potential biological activities.
Recent studies have highlighted the potential of 1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine as a promising candidate in drug discovery. Researchers have explored its role as a modulator of various biological targets, including enzymes and receptors, which are implicated in numerous pathological conditions. For instance, investigations into its interactions with kinase enzymes have revealed potential applications in the treatment of cancer and inflammatory diseases.
The synthesis of CAS No. 332021-06-4 involves a multi-step process that typically begins with the preparation of the 2,5-dimethoxyphenyl sulfonyl chloride intermediate. This intermediate is then subjected to nucleophilic substitution reactions with piperazine derivatives to yield the final product. The optimization of reaction conditions, such as temperature and solvent choice, has been a focal point for chemists aiming to enhance the efficiency and scalability of this synthesis.
In terms of pharmacokinetics, studies have demonstrated that 1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine exhibits favorable absorption and bioavailability profiles. These characteristics make it an attractive candidate for further preclinical development. Additionally, preliminary toxicity studies suggest that the compound has a relatively low toxicity profile at therapeutic concentrations, which is a critical factor for its potential clinical application.
The structural versatility of this compound has also led to its exploration in other areas beyond drug discovery. For example, it has been investigated as a building block in the construction of more complex molecular architectures. Its ability to participate in various types of chemical reactions, such as coupling reactions and cyclizations, underscores its utility in synthetic chemistry.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on CAS No. 332021-06-4. These studies have provided insights into its three-dimensional conformation and interactions with biological targets at the molecular level. Such computational approaches are increasingly being integrated into drug design pipelines to accelerate the discovery of novel therapeutic agents.
In conclusion, 1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine, CAS No. 332021-06-4, represents a valuable addition to the arsenal of chemical entities being explored for their therapeutic potential. Its unique structure, coupled with promising biological properties and synthetic accessibility, positions it as a key player in future research and development efforts across multiple disciplines.
332021-06-4 (1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine) Related Products
- 1427024-25-6(Ethyl 5-amino-4-bromo-1-(1-ethylpropyl)pyrazole-3-carboxylate)
- 339026-82-3(1H-Imidazo[4,5-b]pyridine, 2-(4-methylphenyl)-1-(phenylmethoxy)-)
- 2228509-21-3({1-(2-fluoropyridin-3-yl)methylcyclopropyl}methanamine)
- 946245-01-8(N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-2-fluorobenzene-1-sulfonamide)
- 1227270-50-9(5-Bromo-1H-indazol-6-ol)
- 309755-91-7((5Z)-3-(3-chlorophenyl)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-4-one)
- 585516-41-2(Ethyl 6-(Chloromethyl)-4-(furan-2-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)
- 152840-81-8(Valine-1-13C (9CI))
- 2649034-23-9(5-(isocyanatomethyl)-3-methoxy-1,2-oxazole)
- 2229683-32-1(3-(2-Methoxypyridin-3-yl)prop-2-en-1-amine)
